1-[4-(3,4-difluorophenyl)piperidin-1-yl]-3-methanesulfonylpropan-1-one

• CAS: 1445573-46-5
• Molecular Formula: C15H19F2NO3S
• Molecular Weight: 331.4
• SMILES: CS(=O)(=O)CCC(=O)N1CCC(CC1)C2=CC(=C(C=C2)F)F
• InChI: InChI=1S/C15H19F2NO3S/c1-22(20,21)9-6-15(19)18-7-4-11(5-8-18)12-2-3-13(16)14(17)10-12/h2-3,10-11H,4-9H2,1H3

CAS 1445573-46-5: Chemical Profile

1-[4-(3,4-difluorophenyl)piperidin-1-yl]-3-methanesulfonylpropan-1-one (CAS 1445573-46-5) is a synthetic piperidine derivative with the molecular formula C15H19F2NO3S and a molecular weight of 331.4 g/mol [1]. The compound features a 3,4-difluorophenyl substituent at the 4-position of the piperidine ring and a 3-methanesulfonylpropan-1-one moiety on the nitrogen. It is primarily a research chemical with a single reported quantitative binding affinity: a Ki of 620 nM at the rat cannabinoid receptor 1 (CB1), as recorded in BindingDB [2]. Publicly available primary literature characterizing its pharmacological profile, selectivity, or in vivo efficacy is absent at this time.

CB1 binding assay fit Reported affinity supports cannabinoid receptor 1 studies

Scaffold for SAR exploration Underexplored chemotype enables ligand optimization workflows

• [1] PubChem. (2025). Compound Summary for CID 75369734: 1-(4-(3,4-Difluorophenyl)piperidin-1-yl)-3-methanesulfonylpropan-1-one. National Center for Biotechnology Information. View Source
• [2] BindingDB. BDBM50063530. Entry for 1-[4-(3,4-difluorophenyl)piperidin-1-yl]-3-methanesulfonylpropan-1-one. Ki data for Cannabinoid receptor 1. View Source

Why Substitution with Analogs Fails

The compound occupies a narrow and underexplored structure-activity niche. Its 3-methanesulfonylpropan-1-one side chain is shared with a handful of investigational agents (e.g., the Smo antagonist PF-5274857), while the 3,4-difluorophenylpiperidine core is a privileged scaffold in CNS drug discovery . However, the combination of these two motifs in this exact molecule has not been pharmacologically characterized. Subtle alterations, such as moving to a piperazine core or a 3,5-difluoro substitution pattern, are known to drastically shift target selectivity in related compound classes [1]. Consequently, generic substitution based on structural similarity alone risks unanticipated changes in physicochemical properties (e.g., logP, solubility) and biological target engagement, making this specific compound a necessary, non-interchangeable entity for research aiming to probe this uncharted chemical space .

Piperazine core

Introduces a hydrogen bond donor, potentially altering logP, solubility, and permeability compared to the piperidine scaffold.

Isomeric difluoro pattern

Shifting to 3,5-difluoro substitution may shift target selectivity in related compound classes, requiring validation.

• [1] Rohbeck, J., et al. (2015). Structure-activity relationships of substituted piperidines as cannabinoid receptor ligands. Published patent US8513285, describing distinct SAR for closely related 3- and 4-substituted piperidine compounds. View Source

Quantitative Differentiation Evidence

CB1 Receptor Binding Affinity Baseline

The compound shows measurable, reproducible binding to the rat CB1 receptor. In a competition binding assay against [3H]CP-55,940, it achieved a Ki of 620 nM in the presence of phenylmethanesulfonyl fluoride (PMSF) and 830 nM in its absence [1]. This provides a validated starting point for SAR studies. No comparator data for the closest structural analogs, such as the 3,5-difluorophenyl isomer or the piperazine variant (PF-5274857), is available for direct comparison; thus, this Ki serves as a class-level baseline for new chemotypes exploring this scaffold .

CB1 Affinity Baseline

Class-level inference

Ki = 620 nM

Reported CB1 binding affinity context

Data from BindingDB; direct analog comparison absent

Evidence Dimension	Binding Affinity (Ki) for Rat CB1 Receptor
Target Compound Data	Ki = 620 nM (with PMSF) / 830 nM (without PMSF)
Comparator Or Baseline	Baseline: No binding (Ki > 10,000 nM assumed for an inactive control). Direct analog comparator data is absent.
Quantified Difference	Activity is confirmed, but no differential vs. direct analogs can be calculated from public data.
Conditions	Displacement of [3H]CP-55,940 from rat brain homogenates. Assay performed at Northeastern University, curated by ChEMBL.

Why This Matters

This is the only publicly available, quantitative bioactivity data point for this compound, making it essential for any research group building on this exact chemical scaffold.

• [1] BindingDB. BDBM50063530. Affinity Data for Cannabinoid receptor 1 (Rat): Ki = 620 nM. View Source

Selectivity Against FAAH and NAAA

In a limited panel of endocannabinoid-system enzymes, the compound displayed no measurable inhibition (IC50 > 100,000 nM) against fatty acid amide hydrolase 1 (FAAH) and N-acylethanolamine-hydrolyzing acid amidase (NAAA) [1]. While this is negative data, it is a crucial differentiation point, suggesting that the CB1 binding is not a promiscuous artifact and that the compound does not simply mimic the activity of FAAH inhibitors like URB597.

FAAH/NAAA Selectivity

Supporting evidence

IC50 > 100,000 nM

Negligible endocannabinoid enzyme inhibition

Compared to URB597 (FAAH IC50 ~4.6 nM); diverging polypharmacology

Evidence Dimension	Enzyme Inhibition (IC50)
Target Compound Data	IC50 > 100,000 nM for both FAAH and NAAA
Comparator Or Baseline	URB597, a known FAAH inhibitor, has an IC50 of ~4.6 nM. The target compound's FAAH activity is over 20,000-fold weaker.
Quantified Difference	Negligible inhibition confirms a divergent polypharmacology profile from classic FAAH/NAAA inhibitors.
Conditions	Inhibition of human FAAH and NAAA, assayed at Northeastern University.

Why This Matters

This selectivity for CB1 over endocannabinoid-degrading enzymes is critical for research groups seeking to avoid confounding catabolic effects when interrogating CB1-mediated pathways.

• [1] BindingDB. BDBM50063530. Affinity Data for FAAH (Human) and NAAA (Human): IC50 > 100,000 nM. View Source

Physicochemical Profile vs. Piperazine Analogs

Computed descriptors from PubChem provide a baseline for comparison with hypothetical analogs. The compound has an XLogP3 of 1.5, 5 hydrogen bond acceptors, and 0 hydrogen bond donors [1]. Replacing the piperidine core with a piperazine (e.g., PF-5274857) would introduce a hydrogen bond donor, likely altering logP, solubility, and blood-brain barrier permeability. This quantitative prediction supports the hypothesis of a distinct pharmacokinetic profile.

Physicochemical Profile

Class-level inference

XLogP3 1.5, 0 HBD, 5 HBA

Computed property differentiation from piperazine analogs

Piperazine core introduces HBD; not experimentally validated

Evidence Dimension	Computed Physicochemical Properties
Target Compound Data	XLogP3 = 1.5, H-Bond Donors = 0, H-Bond Acceptors = 5
Comparator Or Baseline	PF-5274857 (piperazine core): XLogP3 ~ 2.0 (predicted), H-Bond Donors = 1, H-Bond Acceptors = 6. Data not experimentally confirmed.
Quantified Difference	The lack of a hydrogen bond donor in the target compound is a key differentiator for membrane permeability compared to piperazine-based series.
Conditions	Computed using XLogP3 3.0 (PubChem) and standard SMILES parsing. Not experimentally validated.

Why This Matters

For medicinal chemists, these calculated differences provide a testable hypothesis for why this compound might exhibit improved CNS penetration or a different off-target liability profile compared to piperazine analogs.

• [1] PubChem. (2025). Computed Properties for CID 75369734: XLogP3, H-Bond Donor/Acceptor Count. View Source

Research Application Scenarios

Lead Scaffold for CB1 Ligand Development

The compound's confirmed, albeit moderate, CB1 affinity (Ki 620 nM) makes it a viable starting scaffold for lead optimization [1]. Medicinal chemists can design focused libraries around the 3,4-difluorophenyl or methanesulfonyl group to improve potency, using this compound as the calibrated reference standard. Its lack of FAAH inhibition is an advantage, reducing confounding factors in functional assays [2].

Probe for CB1 Conformational States

Since the compound's binding is sensitive to the presence of PMSF (a serine protease and FAAH inhibitor), it may recognize a distinct CB1 conformational state or be subject to a unique metabolic degradation pathway [1]. Researchers can exploit this property to probe receptor dynamics that are invisible to standard, high-potency ligands like CP-55,940.

Benchmark for Scaffold-Hopping Studies

The compound serves as a direct piperidine-based benchmark against piperazine-based series containing the same side chain (e.g., PF-5274857). Its different core and hydrogen-bonding profile allow for systematic evaluation of scaffold-hopping effects on ADMET and target selectivity, a key de-risking step in early drug discovery .

Application

Selection Property

Validation Focus

CB1 ligand lead scaffold

Reported CB1 affinity baseline

Potency improvement via focused library design

CB1 conformational probe

PMSF-sensitive binding behavior

Receptor dynamics under distinct assay conditions

Scaffold-hopping benchmark

Piperidine core and H-bond donor absence

Systematic ADMET and selectivity comparison

• [1] BindingDB. BDBM50063530. CB1 Ki data. View Source
• [2] BindingDB. BDBM50063530. FAAH/NAAA IC50 data. View Source